Cas no 2171203-55-5 (4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171203-55-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5902139
• PubChem ID: 165815051
• Update Time: 2025-06-28

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• EN300-1569183
• 4-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2171203-55-5

• Inchi： 1S/C26H32N2O5/c1-4-28(15-9-14-23(29)30)25(31)24(17(2)3)27-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,4,9,14-16H2,1-3H3,(H,27,32)(H,29,30)/t24-/m0/s1
• InChI Key： GHNZDCIQNUGCHG-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(N(CC)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

4-(2S)-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylbutanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171203-55-5, known as 4-(2S)-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylbutanamidobutanoic Acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a chiral center at the second carbon atom. The presence of these functional groups makes it a valuable compound in the realms of peptide synthesis, drug discovery, and materials science.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the case of our compound, the Fmoc group is attached to an amino group, which is further connected to an ethyl substituent and a chiral center. This configuration suggests that the compound could serve as a building block for constructing more complex molecules with specific stereochemical properties.

The chiral center at the second carbon atom introduces an element of asymmetry into the molecule, which is crucial for determining its biological activity. Chiral compounds often exhibit different pharmacological properties depending on their stereochemistry, making them highly valuable in drug design. Recent advancements in asymmetric synthesis have enabled researchers to efficiently synthesize enantiomerically pure compounds like this one, which is a significant step forward in medicinal chemistry.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The presence of the Fmoc group and the ethyl substituent contributes to the molecule's hydrophobicity, which could be advantageous in designing self-assembling materials or amphiphilic molecules for drug delivery systems. Recent research has explored the use of such compounds in creating nanomaterials with controlled release properties, further underscoring their versatility.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the installation of the Fmoc group, the introduction of the ethyl substituent, and the establishment of the chiral center. Modern synthetic techniques, such as catalytic asymmetric hydrogenation and microwave-assisted synthesis, have been employed to optimize the reaction conditions and improve yields.

From a biological standpoint, this compound has been investigated for its potential as a lead molecule in drug discovery programs. Its structure suggests that it could interact with various biological targets, including enzymes and receptors. Recent studies have focused on evaluating its bioavailability, stability, and pharmacokinetic properties using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 4-(2S)-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylbutanamidobutanoic Acid (CAS No. 2171203-55-5) is a versatile compound with applications spanning peptide synthesis, drug discovery, and materials science. Its unique structure, incorporating an Fmoc group, an ethyl substituent, and a chiral center, positions it as a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing chemical science.